Cas no 1638920-51-0 (3-(chloromethyl)-1-methyl-1H-pyrrolo2,3-bpyridine)

3-(Chloromethyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a chloromethyl substituent on a pyrrolopyridine scaffold. This structure serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The chloromethyl group enhances reactivity, enabling efficient functionalization through nucleophilic substitution or cross-coupling reactions. The 1-methyl substitution improves stability while retaining compatibility with further derivatization. Its fused bicyclic framework is valuable for constructing biologically active molecules, including kinase inhibitors and other therapeutic agents. The compound’s well-defined reactivity profile and structural rigidity make it a useful building block for medicinal chemistry research and fine chemical synthesis. Proper handling is required due to its potential lachrymatory and irritant properties.
3-(chloromethyl)-1-methyl-1H-pyrrolo2,3-bpyridine structure
1638920-51-0 structure
Product Name:3-(chloromethyl)-1-methyl-1H-pyrrolo2,3-bpyridine
CAS No:1638920-51-0
MF:C9H9ClN2
MW:180.634160757065
CID:6411547
PubChem ID:57588071
Update Time:2025-06-13

3-(chloromethyl)-1-methyl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(chloromethyl)-1-methyl-1H-pyrrolo2,3-bpyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 3-(chloromethyl)-1-methyl-
    • 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-b]pyridine
    • 1638920-51-0
    • SCHEMBL4569765
    • EN300-1996113
    • Inchi: 1S/C9H9ClN2/c1-12-6-7(5-10)8-3-2-4-11-9(8)12/h2-4,6H,5H2,1H3
    • InChI Key: OYXBZWOOPAJIST-UHFFFAOYSA-N
    • SMILES: C12N(C)C=C(CCl)C1=CC=CN=2

Computed Properties

  • Exact Mass: 180.0454260g/mol
  • Monoisotopic Mass: 180.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 329.1±27.0 °C(Predicted)
  • pka: 4.95±0.30(Predicted)

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Additional information on 3-(chloromethyl)-1-methyl-1H-pyrrolo2,3-bpyridine

Professional Introduction to 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine] (CAS No. 1638920-51-0)

3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine], with the CAS number 1638920-51-0, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrrole-bipyridine class, which is well-known for its role in coordination chemistry and as a scaffold for various bioactive molecules.

The structure of 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine] features a pyrrole ring fused with a bipyridine moiety, making it a versatile platform for further functionalization. The presence of a chloromethyl group at the 3-position and a methyl group at the 1-position of the pyrrole ring enhances its reactivity, allowing for diverse chemical modifications. These features make it an attractive candidate for synthesizing complex molecules with potential therapeutic effects.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrole-bipyridine derivatives. The bipyridine moiety, in particular, is known for its ability to form stable complexes with metal ions, which has implications in various therapeutic areas such as anticancer and antiviral treatments. The addition of the chloromethyl group introduces a site for further functionalization, enabling the creation of molecules that can interact with biological targets in novel ways.

One of the most promising applications of 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine] is in the development of targeted drug delivery systems. Researchers have been investigating its potential use as a ligand for metal-based drugs, which can enhance their specificity and efficacy. For instance, studies have shown that bipyridine derivatives can form complexes with transition metals such as ruthenium and platinum, which are known for their antitumor properties. The methyl and chloromethyl groups provide additional sites for conjugation with other biomolecules, further tailoring the drug delivery system to specific therapeutic needs.

The compound's unique structural features also make it a valuable tool in synthetic chemistry. Its reactivity allows for the introduction of various functional groups, making it a versatile intermediate in the synthesis of more complex molecules. This has led to several innovative approaches in drug discovery, where 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine] serves as a building block for novel pharmacophores. Researchers have leveraged its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to create diverse libraries of compounds for high-throughput screening.

In addition to its applications in drug development, 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine] has shown promise in materials science. The ability of bipyridine derivatives to form coordination complexes with metal ions has been exploited in the design of luminescent materials and sensors. These materials have potential applications in optoelectronics and environmental monitoring. The compound's stability under various conditions makes it an ideal candidate for such applications, where long-term performance is crucial.

The synthesis of 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine] involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically starts with the functionalization of a pyrrole ring followed by the introduction of a bipyridine moiety. The precise control over reaction conditions is essential to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making it easier to access this valuable compound for research purposes.

The pharmacological potential of 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine] has been further explored through computational studies and experimental investigations. Molecular modeling techniques have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These studies have provided insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives. Additionally, experimental studies have demonstrated its ability to modulate various biological pathways, suggesting multiple therapeutic applications.

In conclusion, 3-(chloromethyl)-1-methyl-1H-pyrrolo[2,3-bpyridine] (CAS No. 1638920-51-0) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative therapies and advanced materials.

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